Cas no 926305-16-0 (4-Acetoxyphenethyl acrylate)

4-Acetoxyphenethyl acrylate structure

4-Acetoxyphenethyl acrylate structure

Product Name:4-Acetoxyphenethyl acrylate

CAS No:926305-16-0

Molecular Formula:C₁₃H₁₄O₄

Molecular Weight:234.247864246368

CID:2602540

PubChem ID:59317428

4-Acetoxyphenethyl acrylate Properties

Names and Identifiers

- 4-acetoxyphenethyl acrylate
- 2-(4-acetyloxyphenyl)ethyl prop-2-enoate
- 926305-16-0
- SCHEMBL3392420
- InChIKey： UPRJCBCFGSJZJU-UHFFFAOYSA-N
- Inchi： 1S/C13H14O4/c1-3-13(15)16-9-8-11-4-6-12(7-5-11)17-10(2)14/h3-7H,1,8-9H2,2H3
- SMILES： O(C(C=C)=O)CCC1C=CC(=CC=1)OC(C)=O

Computed Properties

Exact Mass: 234.08920892g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 234.08920892g/mol
Heavy Atom Count: 17
Complexity: 277
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 52.6

4-Acetoxyphenethyl acrylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	755826-25G	4-Acetoxyphenethyl acrylate	926305-16-0		25G	￥1941.31

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Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

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